Natural eutectic solvents for sustainable recycling of poly(ethyleneterephthalate): closing the circle†

Green Chemistry Pub Date: 2021-11-02 DOI: 10.1039/D1GC02403E

Abstract

Aiming at providing a new solution for processing and recycling PET, the complete solubilization of PET from water bottles in natural eutectic solvents is demonstrated here as well as its full recovery, while retaining PET properties and recycling the eutectic solvent.

Graphical abstract: Natural eutectic solvents for sustainable recycling of poly(ethyleneterephthalate): closing the circle
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